Cas no 26926-09-0 (Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate])

• Product name: Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate]
• CAS No: 26926-09-0
• MF: C₂₇H₄₄N₇O₂₀P₃S
• MW: 911.6594
• CID: 4745301
• PubChem ID: 445127

Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate] Chemical and Physical Properties

Names and Identifiers

• HMG-CoA
• (3S)-5-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphospho
• (S)-3-Hydroxy-3-methylglutaryl-CoA
• (S)-3-Hydroxy-3-methylglutaryl coenzyme A
• (3S)-3-Hydroxy-3-methylglutaryl-CoA
• Coenzyme A, S-(hydrogen 3-hydroxy-3-methylpentanedioate), (S)-
• Coenzyme A, S-(hydrogen (S)-3-hydroxy-3-methylglutarate) (8CI)
• Coenzyme A, S-[hydrogen (3S)-3-hydroxy-3-methylpentanedioate]
• D06XQX
• (3S)-3-hydroxy-3-methylglutaryl-CoA
• 3-hydroxy-3-methylglutaryl-coenzyme A
• S-(Hydrogen 3-hydroxy-3-methylpentanedioate) coenzyme A
• SCHEMBL1198
• C00356
• Hydroxymethylglutaroyl coenzyme A
• 26926-09-0
• (3S)-3-hydroxy-3-methylglutaryl-coenzyme A
• LMFA07050116
• S-(Hydrogen 3-hydroxy-3-methylpentanedioate
• C27H44N7O20P3S
• (3S)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-3-hydroxy-3-methyl-5-oxopentanoic acid
• CABVTRNMFUVUDM-VRHQGPGLSA-N
• Q307532
• HMG-coenzyme A
• hydroxymethylglutaryl-CoA
• 1553-55-5
• S-(Hydrogen 3-hydroxy-3-methylpentanedioic acid
• GTPL3040
• DTXSID40862689
• (S)-3-hydroxy-3-methylglutaryl-CoA
• 3-Hydroxy-3-methylglutaryl-CoA
• C27-H44-N7-O20-P3-S
• (S)-3-hydroxy-3-methylglutaryl-coenzyme A
• CHEBI:15467
• Hydroxymethylglutaryl-Coenzyme A
• (S)-3-Hydroxy-3-methylglutaryl coenzyme A
• 3-hydroxy-3-methyl-glutaryl-CoA
• 3-hydroxy-3-methyl-Glutaryl-Coenzyme A
• 3S-hydroxy-3-methyl-5-carboxypentanoyl-CoA
• S-(Hydrogen 3-hydroxy-3-methylglutaryl)coenzyme A
• CHEMBL1794644
• 3'-phosphoadenosine 5'-{3-[(3R)-4-({3-[(2-{[(3S)-4-carboxy-3-hydroxy-3-methylbutanoyl]sulfanyl}ethyl)amino]-3-oxopropyl}amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
• Coenzyme A, S-(hydrogen 3-hydroxy-3-methylpentanedioate), (S)-
• NS00073113
• 3'-phosphoadenosine 5'-(3-((3R)-4-((3-((2-(((3S)-4-carboxy-3-hydroxy-3-methylbutanoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-3-hydroxy-2,2-dimethyl-4-oxobutyl) dihydrogen diphosphate)
• EINECS 216-301-7
• coenzyme A, 3-hydroxy-3-methylglutaryl-
• ZKE
• Mevaldyl-Coenzyme A

• Inchi： 1S/C27H44N7O20P3S/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45)/t14?,19?,20?,21?,25?,27-/m0/s1
• InChI Key： CABVTRNMFUVUDM-ZYRKQMCCSA-N
• SMILES： S(C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O)C(C([H])([H])[C@](C([H])([H])[H])(C([H])([H])C(=O)O[H])O[H])=O

Computed Properties

• Exact Mass: 911.157469g/mol
• Monoisotopic Mass: 911.157469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 58
• Rotatable Bond Count: 24
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 911.7g/mol
• Topological Polar Surface Area: 447
• XLogP3: -6.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs